3-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

• Molecular Formula: C10H14ClNO2
• Molecular Weight: 215.67 g/mol
• IUPAC Name: 3-chloro-2-[(2-hydroxypropylamino)methyl]phenol
• InChI: InChI=1S/C10H14ClNO2/c1-7(13)5-12-6-8-9(11)3-2-4-10(8)14/h2-4,7,12-14H,5-6H2,1H3
• InChI Key: ONWIJCDMVUKNTL-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=C(C=CC=C1Cl)O)O

Description

3-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a chlorinated phenolic derivative featuring a hydroxypropylaminomethyl substituent at the 2-position of the aromatic ring. Its structure combines a phenolic hydroxyl group (acidic), a chloro substituent (electron-withdrawing), and a hydroxypropylamine side chain (hydrogen-bonding capable), which collectively influence its reactivity and physicochemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol typically involves the reaction of 3-chloro-2-hydroxybenzaldehyde with 2-amino-1-propanol under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol, and may require a catalyst to facilitate the formation of the desired product. The reaction conditions, including temperature and reaction time, are optimized to achieve high yield and purity of the compound.

Industrial Production Methods

In an industrial setting, the production of 3-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol may involve large-scale batch or continuous processes. The choice of method depends on factors such as the desired production volume, cost-effectiveness, and environmental considerations. Industrial production often employs advanced techniques such as flow chemistry and automated synthesis to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can undergo reduction reactions, particularly at the chloro or aminomethyl groups.

Substitution: The chloro group can be substituted with other nucleophiles, leading to the formation of diverse derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide. The reactions are typically carried out under acidic or basic conditions.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used, often in anhydrous solvents.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used in substitution reactions, usually in the presence of a base to facilitate the reaction.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of substituted phenols.

Scientific Research Applications

3-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its reactivity makes it valuable in developing new synthetic methodologies.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where oxidative stress is a factor.

Industry: It is used in the production of specialty chemicals, including dyes and polymers, due to its unique chemical properties.

Mechanism of Action

The mechanism by which 3-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol exerts its effects involves interactions with various molecular targets. The phenolic group can participate in hydrogen bonding and redox reactions, while the aminomethyl group can interact with biological macromolecules. These interactions can modulate biochemical pathways, leading to the observed biological effects.

Comparison with Similar Compounds

Structural Variations and Functional Group Impact

The compound is compared below with structurally similar aminophenols and chlorophenols (Table 1). Key differences lie in the substituents on the aminomethyl group and the chloro/hydroxyl positions.

Table 1: Structural Comparison of Selected Analogs

Compound Name	Substituents	CAS Number	Molecular Formula	Key Features
Target Compound : 3-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol	2-(2-hydroxypropylaminomethyl), 3-Cl	1491467-28-7 (analog)	C₁₀H₁₅ClNO₂ (estimated)	Hydroxypropyl group enhances hydrophilicity and hydrogen bonding .
3-Chloro-2-{[(1-hydroxy-2-methylpropan-2-yl)amino]methyl}phenol	2-(branched hydroxyalkylaminomethyl)	1469044-85-6	C₁₁H₁₇ClNO₂	Branched hydroxyalkyl group increases steric hindrance, reducing reactivity .
4-Chloro-2-({[3-(2-methoxyethoxy)propyl]amino}methyl)phenol	2-(methoxyethoxypropylaminomethyl), 4-Cl	N/A	C₁₃H₂₀ClNO₃	Methoxyethoxy chain enhances lipophilicity; ether linkage reduces hydrogen bonding .
Phenol, 3-chloro-2-[[(1-methylethyl)amino]methyl]-	2-(isopropylaminomethyl), 3-Cl	1490660-66-6	C₁₀H₁₄ClNO	Isopropyl group reduces solubility; no hydroxyl for H-bonding .
4-Chloro-2-((1R)-1-{[(R)-(2-chlorophenyl)(cyclopentyl)methyl]amino}propyl)phenol	Complex bicyclic substituent, 4-Cl	N/A	C₂₃H₂₈Cl₂NO	Bulky substituents enable chiral catalysis; intramolecular H-bonding observed .
4-Chloro-2-Methylphenol	2-methyl, 4-Cl	1570-64-5	C₇H₇ClO	Simpler structure; higher environmental persistence .

Physicochemical Properties

Hydrophilicity and Solubility :

• The hydroxypropyl group in the target compound improves water solubility compared to analogs like 3-Chloro-2-[[(1-methylethyl)amino]methyl]phenol (logP ~1.14 predicted) .
• Methoxyethoxypropyl analogs (e.g., C₁₃H₂₀ClNO₃) exhibit higher lipophilicity, favoring membrane permeability but reducing aqueous solubility .

Acidity (pKa) :

• The phenolic hydroxyl pKa of the target compound is estimated to be ~8–9, similar to other chlorophenols. In contrast, 4-Chloro-2-Methylphenol has a lower pKa (~7.5) due to reduced steric shielding of the hydroxyl .

Thermal Stability :

• Boiling points vary with molecular weight. The target compound’s predicted boiling point (~285°C) aligns with analogs like C₁₀H₁₄ClNO (285.2°C predicted) .

Herbicidal Activity :

Environmental Impact :

• Simple chlorophenols (e.g., 4-Chloro-2-Methylphenol) are persistent in the environment, but the hydroxypropyl group in the target compound may enhance biodegradability through oxidative pathways .

Biological Activity

3-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol, commonly referred to as a phenolic compound, has garnered attention for its potential biological activities. This compound is characterized by a chloro substitution and an amino group that may contribute to its pharmacological properties. Understanding its biological activity is essential for exploring its applications in medicinal chemistry and pharmacology.

Antimicrobial Properties

Research indicates that phenolic compounds exhibit significant antimicrobial activity. The presence of the chloro group in 3-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol enhances its lipophilicity, which is crucial for penetrating bacterial membranes. Studies have shown that derivatives of similar phenolic compounds can inhibit the growth of various bacterial strains, including drug-resistant strains.

Table 1: Antimicrobial Activity of Phenolic Compounds

Compound Name	MIC (µg/mL)	MBC (µg/mL)	Target Bacteria
3-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol	TBD	TBD	Staphylococcus aureus
Eugenol	32-64	64-128	Helicobacter pylori
Resorcinol	16-32	32-64	Escherichia coli

Note: TBD = To Be Determined based on specific studies.

The mechanism by which phenolic compounds exert their antimicrobial effects typically involves disrupting the integrity of bacterial cell membranes. This disruption leads to leakage of cell contents and ultimately cell death. For instance, studies have shown that phenolic compounds can interfere with lipid peroxidation and reactive oxygen species (ROS) generation, further compromising bacterial viability .

Study on Antibacterial Efficacy

A recent study evaluated the antibacterial efficacy of various phenolic compounds, including derivatives similar to 3-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. The results indicated that compounds with electron-withdrawing groups, such as chlorine, exhibited enhanced antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA). Specifically, compounds with a para-chloro substitution demonstrated MIC values as low as 8 µg/mL .

In Vivo Studies

In vivo studies have also been conducted to assess the efficacy of phenolic compounds in animal models. One study demonstrated that a compound with structural similarities to 3-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol significantly reduced bacterial load in infected mice when administered at therapeutic doses . These findings suggest potential therapeutic applications in treating bacterial infections.